3-methoxy-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3-methoxy-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C15H12N4O3/c1-21-11-6-4-5-10(9-11)13(20)17-15-19-18-14(22-15)12-7-2-3-8-16-12/h2-9H,1H3,(H,17,19,20)
• InChI Key: FRRAMMLATIATPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=NN=C(O2)C3=CC=CC=N3
• Molecular Formula: C15H12N4O3
• Molecular Weight: 296.28 g/mol

Description

3-methoxy-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

High-Yield Synthesis Techniques : A study detailed a high-yield synthesis method for related benzamide derivatives, highlighting the precursor's utility for preparing radiopharmaceuticals (Bobeldijk et al., 1990). This process underscores the importance of such compounds in developing diagnostic and therapeutic agents.

Anticancer Activity : Research into N-[2-(4-methoxyanilino)-5-(3,4,5-trimethoxyphenyl)pyridin-3-yl]benzamides, a category similar to the query compound, demonstrated moderate to significant anticancer activity across several human cancer cell lines, illustrating the potential therapeutic applications of these derivatives (Mohan et al., 2021).

Material Science and Electronics

Hole-Blocking Material for OLEDs : A study on pyridine and oxadiazole-containing compounds, such as the one , developed a novel hole-blocking material significantly enhancing organic light-emitting diode (OLED) efficiency (Wang et al., 2001). This research indicates the compound's utility in improving electronic device performance.

Biochemical Research

Inhibition Studies : Benzimidazole derivatives, sharing structural similarities with the query compound, have been identified as potent renin inhibitors with significant oral bioavailability, emphasizing their potential in treating hypertension and associated cardiovascular disorders (Tokuhara et al., 2018).

Antimicrobial Activity : Another study synthesized pyridine derivatives, including those with benzothiazole and benzamide structures, exhibiting variable and modest antimicrobial activity against several bacteria and fungi strains, indicating the relevance of such compounds in developing new antimicrobial agents (Patel et al., 2011).